Cas no 1702174-33-1 (3-methyl-1-[(pyridazin-3-yl)methyl]urea)

3-Methyl-1-[(pyridazin-3-yl)methyl]urea is a specialized urea derivative featuring a pyridazine moiety, offering unique reactivity and potential applications in medicinal chemistry and agrochemical research. The compound’s structure combines a methyl-substituted urea backbone with a pyridazine ring, enhancing its ability to participate in hydrogen bonding and molecular interactions. This makes it a valuable intermediate for synthesizing biologically active compounds, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined chemical properties and stability under standard conditions facilitate precise experimental use. Researchers may leverage this compound for its structural versatility in designing novel pharmacophores or functional materials.
3-methyl-1-[(pyridazin-3-yl)methyl]urea structure
1702174-33-1 structure
Product Name:3-methyl-1-[(pyridazin-3-yl)methyl]urea
CAS No:1702174-33-1
MF:C7H10N4O
MW:166.180500507355
CID:5171425
Update Time:2026-03-04

3-methyl-1-[(pyridazin-3-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

    • Urea, N-methyl-N'-(3-pyridazinylmethyl)-
    • 3-methyl-1-[(pyridazin-3-yl)methyl]urea
    • Inchi: 1S/C7H10N4O/c1-8-7(12)9-5-6-3-2-4-10-11-6/h2-4H,5H2,1H3,(H2,8,9,12)
    • InChI Key: GKPZKVAHWZTAKP-UHFFFAOYSA-N
    • SMILES: N(C)C(NCC1=NN=CC=C1)=O

3-methyl-1-[(pyridazin-3-yl)methyl]urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1555539-250mg
1-Methyl-3-(pyridazin-3-ylmethyl)urea
1702174-33-1 98%
250mg
¥5918 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1555539-500mg
1-Methyl-3-(pyridazin-3-ylmethyl)urea
1702174-33-1 98%
500mg
¥8484 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1555539-1g
1-Methyl-3-(pyridazin-3-ylmethyl)urea
1702174-33-1 98%
1g
¥9851 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1555539-5g
1-Methyl-3-(pyridazin-3-ylmethyl)urea
1702174-33-1 98%
5g
¥29200 2023-04-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23841-100MG
3-methyl-1-[(pyridazin-3-yl)methyl]urea
1702174-33-1 95%
100MG
¥ 1,141.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23841-250MG
3-methyl-1-[(pyridazin-3-yl)methyl]urea
1702174-33-1 95%
250MG
¥ 1,821.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23841-500MG
3-methyl-1-[(pyridazin-3-yl)methyl]urea
1702174-33-1 95%
500MG
¥ 3,036.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23841-1G
3-methyl-1-[(pyridazin-3-yl)methyl]urea
1702174-33-1 95%
1g
¥ 4,547.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23841-5G
3-methyl-1-[(pyridazin-3-yl)methyl]urea
1702174-33-1 95%
5g
¥ 13,642.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23841-10G
3-methyl-1-[(pyridazin-3-yl)methyl]urea
1702174-33-1 95%
10g
¥ 22,737.00 2023-04-14

Additional information on 3-methyl-1-[(pyridazin-3-yl)methyl]urea

Introduction to 3-methyl-1-[(pyridazin-3-yl)methyl]urea (CAS No. 1702174-33-1)

3-methyl-1-[(pyridazin-3-yl)methyl]urea, with the CAS number 1702174-33-1, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative features a pyridazine ring and a methyl group, which confer it with distinct chemical and biological properties. In this comprehensive introduction, we will delve into the structure, synthesis, biological activities, and potential applications of this compound.

The molecular structure of 3-methyl-1-[(pyridazin-3-yl)methyl]urea is characterized by a urea linkage between a methyl-substituted pyridazine ring and a methyl group. The pyridazine ring, a six-membered heterocycle with two nitrogen atoms, is known for its diverse biological activities, including anti-inflammatory, antiviral, and antitumor properties. The presence of the urea moiety further enhances the compound's ability to interact with various biological targets, making it a promising candidate for drug development.

The synthesis of 3-methyl-1-[(pyridazin-3-yl)methyl]urea typically involves the reaction of 3-(aminomethyl)pyridazine with methyl isocyanate. This process is well-documented in the literature and can be optimized to achieve high yields and purity. Recent advancements in synthetic methods have focused on improving the efficiency and scalability of this reaction, making it more suitable for large-scale production in pharmaceutical settings.

In terms of biological activities, 3-methyl-1-[(pyridazin-3-yl)methyl]urea has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antiviral activity of 3-methyl-1-[(pyridazin-3-yl)methyl]urea. Research has shown that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry or replication processes within host cells. This makes it a valuable lead compound for the development of new antiviral drugs.

The antitumor properties of 3-methyl-1-[(pyridazin-3-yl)methyl]urea have also been explored. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a promising candidate for further investigation in cancer therapy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methyl-1-[(pyridazin-3-yl)methyl]urea in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for advancing to later-stage clinical trials.

In addition to its direct therapeutic applications, 3-methyl-1-[(pyridazin-3-yl)methyl]urea has also been studied as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it useful for investigating the roles of these pathways in disease processes. For example, researchers have used this compound to study the regulation of inflammation and immune responses in various models.

The future prospects for 3-methyl-1-[(pyridazin-3-yl)methyl]urea are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or formulations that improve its bioavailability and reduce potential side effects.

In conclusion, 3-methyl-1-[(pyridazin-3-yl)methyl]urea (CAS No. 1702174-33-1) is a versatile compound with a wide range of potential applications in medicine and chemical biology. Its unique structure and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted and clinical trials progress, we can expect to see significant advancements in our understanding of this compound's therapeutic potential.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.